Cas no 2877705-12-7 (N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide)

• Product Name: N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide
• CAS No: 2877705-12-7
• MF: C₁₄H₂₃N₃OS
• MW: 281.416921854019
• CID: 5309422
• PubChem ID: 165431818
• Update Time: 2025-05-20

N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877705-12-7
• F6806-7660
• N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide
• AKOS040882002
• N-(1,1-Dimethylethyl)-1-(5-thiazolylmethyl)-3-piperidinecarboxamide

• Inchi： 1S/C14H23N3OS/c1-14(2,3)16-13(18)11-5-4-6-17(8-11)9-12-7-15-10-19-12/h7,10-11H,4-6,8-9H2,1-3H3,(H,16,18)
• InChI Key： GKXGOJICOYVUSQ-UHFFFAOYSA-N
• SMILES： N1(CC2SC=NC=2)CCCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 281.15618354g/mol
• Monoisotopic Mass: 281.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.7±40.0 °C(Predicted)
• pka: 15.96±0.20(Predicted)

Additional information on N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide

Introduction to N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide (CAS No. 2877705-12-7)

N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2877705-12-7, belongs to a class of molecules that incorporate both piperidine and thiazole moieties, which are well-known for their role in drug design and development. The presence of a tert-butyl group at the N-position enhances the lipophilicity of the molecule, making it a promising candidate for further investigation in medicinal chemistry.

The thiazole ring in N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide is a key structural feature that contributes to its potential biological activity. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. Recent research has highlighted the importance of thiazole-based compounds in the development of novel therapeutic agents, particularly those targeting infectious diseases and chronic inflammatory conditions. The incorporation of a methyl-substituted thiazole in this compound may enhance its interaction with biological targets, leading to improved efficacy.

The piperidine moiety is another critical component of this molecule. Piperidine derivatives are widely used in the pharmaceutical industry due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. The N-substituted piperidine ring in N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide contributes to its stability and solubility, making it an attractive scaffold for drug discovery. Studies have shown that piperidine-based compounds can exhibit potent activity against a range of diseases, including neurological disorders and cancer.

One of the most compelling aspects of N-tert-butyl-1-[(1,3-thiazol-5-yl)methyl]piperidine-3-carboxamide is its potential as a lead compound for further derivatization. The combination of the thiazole and piperidine rings provides a versatile platform for structure-based drug design. Researchers have been exploring various modifications to this core structure to optimize its pharmacological properties. For instance, the introduction of additional functional groups or the alteration of substituents can fine-tune the molecule's binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds, including derivatives of N-tert-butyl-1-[(1,3-thiazol)-5-yi)methyl]piperidine -3-carboxamide. These computational methods allow researchers to predict the biological activity of molecules before they are synthesized, significantly reducing the time and cost associated with drug discovery. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify promising candidates for further experimental validation.

The synthesis of N -tert -butyl -1 -[(1 , 3 -thiazol -5 -y i)methyl ] piperid ine - 3 -carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiazole ring followed by its functionalization with a piperidine side chain. The final step involves introducing the tert-butyl group at the nitrogen position, which requires precise control over reaction conditions to avoid side products.

In vitro studies have begun to unravel the potential pharmacological profile of N -tert -butyl -1 -[( 1 , 3 -thiaゾ) 5 -y i)methyl ] piperid ine - 3 -carboxamide . Initial experiments suggest that this compound exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Additionally , preliminary data indicate that it may possess anti-inflammatory properties , which could make it valuable in treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The development of novel therapeutic agents often involves a multidisciplinary approach , combining expertise from organic chemistry , medicinal chemistry , pharmacology , and bioinformatics . N -tert -butyl -1-[( 1 , 3 -thiaゾ) 5-y i)methyl ] piperid ine - 3-carboxamide represents an excellent example of how interdisciplinary collaboration can lead to innovative drug discovery . By integrating experimental data with computational predictions , researchers can accelerate the process of identifying promising lead compounds and optimizing their pharmacological properties.

The future prospects for N -tert buty l-l [( l , 3 thiaゾ) 5 y i ) methyl ] piperid ine carbox amide are exciting given its unique structural features and potential biological activities . Further studies are needed to fully characterize its pharmacological profile and explore its therapeutic applications . As our understanding of biological pathways continues to grow , compounds like this one will play an increasingly important role in addressing unmet medical needs.